N1-((1-(dimethylcarbamoyl)piperidin-4-yl)methyl)-N2-(furan-2-ylmethyl)oxalamide
Description
N1-((1-(dimethylcarbamoyl)piperidin-4-yl)methyl)-N2-(furan-2-ylmethyl)oxalamide, commonly known as DMF-1, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. DMF-1 is a small molecule inhibitor of the protein-protein interaction between the transcription factor c-Myc and its partner protein Max. This interaction is essential for the growth and survival of cancer cells, making DMF-1 a promising candidate for cancer therapy.
Scientific Research Applications
Catalytic Activity in Chemical Synthesis
N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO), a compound structurally similar to N1-((1-(dimethylcarbamoyl)piperidin-4-yl)methyl)-N2-(furan-2-ylmethyl)oxalamide, has been found effective in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This process is significant for coupling a broad range of (hetero)aryl bromides with various amines at low temperatures, which is crucial for producing pharmaceutically important building blocks (Bhunia, Kumar, & Ma, 2017).
Neuroinflammation Imaging
A compound similar in structure, [11C]CPPC, has been developed as a PET radiotracer for imaging reactive microglia and disease-associated microglia in neuroinflammation in vivo. This is particularly relevant for understanding the pathogenesis of neuropsychiatric disorders, making it a valuable tool in the development of new therapeutics for neuroinflammation (Horti et al., 2019).
Antimicrobial Activity
Compounds containing the furan ring, which is a part of the N1-((1-(dimethylcarbamoyl)piperidin-4-yl)methyl)-N2-(furan-2-ylmethyl)oxalamide structure, have been studied for their antimicrobial activities. For instance, Ethyl 5-(piperidin-1-yl-methyl)furan-2-carboxylate showed promising results in inhibiting the growth of pathogenic bacteria, indicating the potential antimicrobial properties of related compounds (Patel, 2020).
Corrosion Inhibition
Piperidine derivatives, which are structurally related to N1-((1-(dimethylcarbamoyl)piperidin-4-yl)methyl)-N2-(furan-2-ylmethyl)oxalamide, have been investigated for their corrosion inhibition properties. Studies involving quantum chemical calculations and molecular dynamics simulations have shown that these compounds can effectively inhibit the corrosion of iron, suggesting potential applications in materials science and engineering (Kaya et al., 2016).
properties
IUPAC Name |
N-[[1-(dimethylcarbamoyl)piperidin-4-yl]methyl]-N'-(furan-2-ylmethyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N4O4/c1-19(2)16(23)20-7-5-12(6-8-20)10-17-14(21)15(22)18-11-13-4-3-9-24-13/h3-4,9,12H,5-8,10-11H2,1-2H3,(H,17,21)(H,18,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRPSOZAKYHNBQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)N1CCC(CC1)CNC(=O)C(=O)NCC2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-((1-(dimethylcarbamoyl)piperidin-4-yl)methyl)-N2-(furan-2-ylmethyl)oxalamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-3-(3,4-dimethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one](/img/structure/B2511142.png)
![N-[2-(1H-pyrrol-1-yl)-5-(trifluoromethyl)phenyl]benzenesulfonamide](/img/structure/B2511145.png)
![4-(Benzylthio)benzofuro[3,2-d]pyrimidine](/img/structure/B2511148.png)
![N-(2,5-dimethylphenyl)-2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide](/img/structure/B2511149.png)
![Methyl 2-(3-tosylpropanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate](/img/structure/B2511151.png)
![2-chloro-N-[2-methyl-1-(thiophen-2-yl)propyl]pyridine-4-carboxamide](/img/structure/B2511155.png)
![(E)-N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-3-(furan-2-yl)acrylamide](/img/structure/B2511159.png)
